3-(3-Pyrimidin-5-ylphenyl)piperazin-2-one

• IUPAC Name: 3-(3-pyrimidin-5-ylphenyl)piperazin-2-one
• InChI: InChI=1S/C14H14N4O/c19-14-13(17-4-5-18-14)11-3-1-2-10(6-11)12-7-15-9-16-8-12/h1-3,6-9,13,17H,4-5H2,(H,18,19)
• InChI Key: YFQLSGSKXVSNRX-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(N1)C2=CC=CC(=C2)C3=CN=CN=C3
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

“3-(3-Pyrimidin-5-ylphenyl)piperazin-2-one” is an organic compound with the CAS Number: 2241131-19-9. It has a molecular weight of 254.29.

Synthesis Analysis

A one-pot Knoevenagel reaction/asymmetric epoxidation/domino ring-opening cyclization (DROC) has been developed from commercial aldehydes, (phenylsulfonyl)-acetonitrile, cumyl hydroperoxide, 1,2-ethylendiamines, and 1,2-ethanol amines to provide 3-aryl/alkyl piperazin-2-ones and morpholin-2-ones in yields of 38 to 90% and up to 99% ee. Two out of the three steps are stereoselectively catalyzed by a quinine derived urea.

Molecular Structure Analysis

The IUPAC name of the compound is 3-(3-(pyrimidin-5-yl)phenyl)piperazin-2-one. The InChI code is 1S/C14H14N4O/c19-14-13(17-4-5-18-14)11-3-1-2-10(6-11)12-7-15-9-16-8-12/h1-3,6-9,13,17H,4-5H2,(H,18,19).

Chemical Reactions Analysis

The synthesis of 3-(3-Pyrimidin-5-ylphenyl)piperazin-2-one involves a one-pot Knoevenagel reaction/asymmetric epoxidation/domino ring-opening cyclization (DROC).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 254.29.

Scientific Research Applications

Antiproliferative Activity

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Tyrosine Kinase Inhibition

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Cyclin-Dependent Kinase (CDK4) Inhibition

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Fluorinated Organic Chemicals

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Heterocyclic Synthesis Methods

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Biological Evaluation and Drug Development

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Safety and Hazards

The safety information and MSDS for “3-(3-Pyrimidin-5-ylphenyl)piperazin-2-one” can be found at the provided link.

Mechanism of Action

Target of Action

It’s known that pyridopyrimidines, a class of compounds to which this compound belongs, have a wide range of biological activity . They are used on several therapeutic targets , indicating that the compound may interact with multiple targets in the body.

Mode of Action

It’s known that the compound is a derivative of piperazin-2-ones , which are known to interact with their targets through various mechanisms, including cyclization reactions .